Cas no 1261951-74-9 (2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]phenol)

• Product Name: 2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]phenol
• CAS No: 1261951-74-9
• MF: C₁₃H₇ClF₄O
• MW: 290.640696763992
• MDL: MFCD18315782
• CID: 1219376
• PubChem ID: 53221515
• Update Time: 2025-07-02

2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]phenol
• DTXSID50686156
• 2-CHLORO-5-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)PHENOL
• 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)phenol, 95%
• 4-Chloro-2'-fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 1261951-74-9
• MFCD18315782

• MDL： MFCD18315782
• Inchi： 1S/C13H7ClF4O/c14-10-5-4-7(6-11(10)19)8-2-1-3-9(12(8)15)13(16,17)18/h1-6,19H
• InChI Key： BDCQRXNGXCUPNQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC=C(C(F)(F)F)C=1F

Computed Properties

• Exact Mass: 290.0121552g/mol
• Monoisotopic Mass: 290.0121552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]phenol

Comprehensive Overview of 2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]phenol (CAS No. 1261951-74-9)

2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]phenol (CAS No. 1261951-74-9) is a specialized aromatic compound featuring a unique combination of halogen and trifluoromethyl substituents. Its molecular structure, characterized by a chloro group at position 2 and a fluoro-trifluoromethyl moiety on the adjacent phenyl ring, makes it a subject of interest in pharmaceutical and agrochemical research. The compound's lipophilicity and electron-withdrawing properties are often leveraged in the design of bioactive molecules, particularly in modulating enzyme interactions or enhancing metabolic stability.

Recent studies highlight the growing demand for fluorinated phenolic derivatives like CAS 1261951-74-9 in drug discovery, driven by their ability to improve bioavailability and target selectivity. Researchers frequently search for "2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]phenol synthesis" or "applications of trifluoromethylphenyl phenols," reflecting its relevance in medicinal chemistry. The compound's structural versatility also aligns with trends in sustainable chemistry, where halogenated intermediates are optimized for greener synthetic routes.

From an industrial perspective, 1261951-74-9 serves as a key intermediate in developing crop protection agents and antimicrobial additives. Its fluoroaromatic core is pivotal in creating formulations with enhanced environmental persistence and efficacy. Discussions around "safe handling of halogenated phenols" and "regulatory status of fluorinated compounds" underscore the need for balanced innovation and safety in its applications.

Analytical techniques such as HPLC and NMR are essential for characterizing 2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]phenol, ensuring purity and consistency in research settings. FAQs like "How to store CAS 1261951-74-9" or "solubility of fluorinated phenols" indicate practical user concerns, emphasizing the compound's stability in anhydrous conditions and solubility in organic solvents like DMSO.

In summary, CAS No. 1261951-74-9 exemplifies the intersection of advanced halogen chemistry and functional material design. Its role in addressing challenges such as drug resistance and sustainable agriculture positions it as a compound of enduring scientific and commercial value.